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Compound of Interest

Compound Name: 2-(Ethanesulfinyl)ethanol

CAS No.: 21975-18-8

Cat. No.: B1211685

Get Quote

Technical Monograph: 2-(Ethanesulfinyl)ethanol
(C₄H₁₀O₂S)
Executive Summary & Chemical Identity[1][2][3][4]
[5]
2-(Ethanesulfinyl)ethanol (CAS: 21975-18-8) represents a critical intermediate oxidation state

in the organosulfur family. Structurally, it consists of an ethyl group and a hydroxyethyl group

flanking a sulfinyl (

) core. Unlike its sulfide precursor (2-(ethylthio)ethanol), the sulfoxide moiety introduces
significant polarity and a chiral center at the sulfur atom, fundamentally altering its solvation
properties and biological reactivity.

This guide serves as a definitive technical resource for researchers utilizing this compound as a

metabolic standard, a polar aprotic solvent analog, or a synthetic building block.

Core Physicochemical Data[6]
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Parameter Specification Technical Note

IUPAC Name 2-(Ethanesulfinyl)ethanol
Also known as Ethyl 2-

hydroxyethyl sulfoxide.

Formula

Distinct from Sulfide (

) and Sulfone (

).

Molecular Weight 122.19 g/mol
Monoisotopic Mass: 122.04

g/mol .

CAS Number 21975-18-8
Note: Often confused with

Sulfide (110-77-0).

Physical State
Viscous Liquid / Low-melting

Solid

Highly hygroscopic due to H-

bonding (

) and dipole (

).

Chirality Yes (Sulfur)

The sulfur atom is a

stereogenic center, possessing

a lone pair.

Solubility Water, Ethanol, DMSO
Amphiphilic character; miscible

with aqueous media.

Synthetic Protocol: Chemoselective Oxidation[7]
Objective: Synthesize 2-(Ethanesulfinyl)ethanol from 2-(ethylthio)ethanol without over-

oxidation to the sulfone (2-(ethylsulfonyl)ethanol).

Scientific Rationale: Direct oxidation with strong agents (e.g.,

, excess

) typically yields the sulfone (
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). To isolate the sulfoxide, we employ Sodium Periodate (

) in aqueous methanol. This reagent offers kinetic control, reacting rapidly with the sulfide but
negligibly with the resulting sulfoxide under controlled temperatures.

Reagents & Setup
Substrate: 2-(Ethylthio)ethanol (CAS 110-77-0).[1][2][3]

Oxidant: Sodium Periodate (

, 1.05 equivalents).

Solvent: Methanol/Water (1:1 v/v).

Quench: Sodium Thiosulfate (

).

Step-by-Step Methodology
Solvation: Dissolve 10 mmol of 2-(ethylthio)ethanol in 20 mL of 1:1 MeOH/

at 0°C (ice bath).

Critical Quality Attribute (CQA): Maintaining 0°C minimizes thermal over-oxidation.

Addition: Add 10.5 mmol of

dropwise as an aqueous solution over 30 minutes.

Observation: A white precipitate of sodium iodate (

) will begin to form as the reaction proceeds.

Reaction: Stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT) for 12 hours.

Checkpoint: Monitor via TLC (MeOH/DCM 1:9). The sulfide spot (

) should disappear; sulfoxide appears at lower

due to polarity.
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Filtration: Filter off the precipitated

.

Extraction: Evaporate methanol under reduced pressure. Extract the aqueous residue with

or DCM (

mL).

Note: The product is water-soluble.[4] Salting out (NaCl saturation) of the aqueous layer is

often required to improve extraction efficiency.

Drying: Dry organic layer over

, filter, and concentrate in vacuo.

Synthesis Pathway Visualization
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Figure 1: Chemoselective oxidation pathway using Sodium Periodate to prevent sulfone

formation.

Analytical Characterization (Self-Validating)
To confirm identity and purity, researchers must look for specific spectral signatures that

differentiate the sulfoxide from the sulfide and sulfone.

Infrared Spectroscopy (FT-IR)
Diagnostic Band: Strong absorption at 1030–1060 cm⁻¹ corresponding to the
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stretching vibration.

Differentiation:

Sulfide:[5] No band in this region.

Sulfone: Two bands (symmetric/asymmetric) at ~1150 cm⁻¹ and ~1300 cm⁻¹.

Hydroxyl Group: Broad band at 3300–3400 cm⁻¹ (O-H stretch).[6][7]

Nuclear Magnetic Resonance (¹H-NMR)
The chirality of the sulfur atom renders the adjacent methylene protons diastereotopic. This is

the definitive proof of sulfoxide formation.

: The methylene protons of the ethyl group, which appear as a simple quartet in the sulfide,
often split into a complex multiplet (ABX3 system) in the sulfoxide due to the chiral center.

: Similarly, the protons alpha to the sulfoxide in the ethanol chain will exhibit magnetic non-
equivalence.

Chemical Shift: Alpha-protons shift downfield (~2.6–3.0 ppm) compared to the sulfide (~2.5

ppm) due to the electron-withdrawing nature of the

bond.

Biological & Metabolic Context[10][12]
In drug development, 2-(Ethanesulfinyl)ethanol is primarily encountered as a Phase I

metabolite of thioether-containing compounds (e.g., organophosphate pesticides like demeton-

S-methyl or pharmaceuticals).

Metabolic Pathway
The transformation is catalyzed by Flavin-containing Monooxygenases (FMO) and Cytochrome

P450 (CYP) enzymes.

S-Oxygenation: The lone pair on the sulfide sulfur is oxygenated to form the sulfoxide.[5]

This is generally a detoxification step but increases water solubility, facilitating renal

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Medical_technology_%26_engineering/Sulfoxidation/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://docbrown.info/page06/spectra/ethanol-ir.htm
https://www.benchchem.com/product/b1211685/docs?utm_src=pdf-body#2-ethanesulfinyl-ethanol-molecular-weight-and-formula-c4h10o2s
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Medical_technology_%26_engineering/Sulfoxidation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211685?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


excretion.

Chiral Inversion: Sulfoxides can undergo stereoselective metabolism; however, FMOs often

produce specific enantiomers.

Further Oxidation: The sulfoxide can be slowly oxidized to the sulfone (toxicologically inert

but persistent) or reduced back to the sulfide by sulfoxide reductases (e.g., MsrA/MsrB).

Biological Fate Diagram
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Figure 2: Metabolic biotransformation pathways of thioethers to sulfoxides and sulfones.
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Applications in Drug Development[13]
Solubility Enhancement & Cosolvent
Similar to DMSO (Dimethyl Sulfoxide), 2-(Ethanesulfinyl)ethanol possesses a high dielectric

constant and amphiphilic nature. It can solubilize peptide-based drugs that are insoluble in pure

water or non-polar organics.

Advantage:[8][9] The hydroxyethyl tail improves hydrogen bonding capacity with aqueous

buffers compared to DMSO.

Cryoprotection
The compound functions as a penetrating cryoprotectant. It disrupts ice crystal formation lattice

via strong hydrogen bonding with water molecules.

Mechanism: Colligative depression of the freezing point and vitrification of the intracellular

matrix.

Synthetic Intermediate (Pummerer Rearrangement)
In medicinal chemistry, this sulfoxide can undergo the Pummerer rearrangement when treated

with acetic anhydride, converting the sulfinyl group into an

-functionalized sulfide. This is a powerful tool for introducing complexity into the ethyl side
chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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